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Compound of Interest

Compound Name: Lck Inhibitor II

CAS No.: 918870-43-6

Cat. No.: B1674661

Get Quote

Proper disposal of Lck Inhibitor II (specifically CAS 918870-43-6, a tri-substituted pyrimidine)

requires strict adherence to hazardous chemical waste protocols.[1] As a bioactive small

molecule kinase inhibitor, it must be treated as a potential environmental toxin and health

hazard, regardless of whether a specific GHS classification is fully established for your specific

lot.[1]

The following guide synthesizes chemical safety data with operational logistics to ensure your

laboratory maintains compliance and safety integrity.

Chemical Identity & Hazard Profile
Before initiating disposal, verify the compound identity.[1] "Lck Inhibitor" is a generic term; this

guide specifically targets Lck Inhibitor II.
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Parameter Specification
Causality / Relevance to
Disposal

Compound Name Lck Inhibitor II Target specificity (Lck kinase).

CAS Number 918870-43-6

Critical: Confirms identity.

Distinguishes from Lck

Inhibitor (CAS 213743-31-8).

[1][2]

Chemical Structure Tri-substituted pyrimidine

Nitrogen-rich heterocycle;

potential for aquatic toxicity if

released.[1]

Physical State Solid (Powder)

Requires particulate

containment (N95/P100) to

prevent inhalation.[1]

Solubility DMSO, Ethanol

Organic solvents dictate liquid

waste stream compatibility

(Non-Halogenated Organic).[1]

Bioactivity ATP-competitive inhibitor

High Risk: Designed to alter

cell signaling; must not enter

water tables.[1]

Operational Check: Check the label on your vial.[1] If the CAS is 213743-31-8, it is "Lck

Inhibitor" (not II), but the disposal protocols below remain valid and recommended due to similar

bioactivity profiles.[1]

Personal Protective Equipment (PPE) Protocol
Standard laboratory PPE is insufficient for handling pure bioactive powders during disposal.[1]

The causality here is exposure minimization: kinase inhibitors can be absorbed through skin or
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inhaled.[1]

Respiratory: N95 respirator (minimum) or P100 particulate mask if handling open powder

outside a fume hood.[1]

Dermal: Double nitrile gloves (0.11 mm minimum thickness).[1] Change outer gloves

immediately if contaminated.[1]

Ocular: Chemical splash goggles (standard safety glasses do not seal against airborne

dust).[1]

Body: Lab coat with cuffed sleeves; closed-toe shoes.

Waste Stream Decision Matrix
The following diagram illustrates the logical flow for categorizing Lck Inhibitor II waste. This

self-validating system ensures no material enters the municipal water supply.[1]

Identify Waste Type

Solid Waste
(Pure Powder)

Liquid Waste
(DMSO/Media Stocks)

Contaminated Debris
(Tips, Tubes, Gloves)

1. Seal in original vial if possible.
2. Place in clear secondary bag.

3. Label: 'Toxic Chemical - Lck Inhibitor II'.

1. Do NOT drain dispose.
2. Collect in HDPE/Glass container.

3. Label: 'Hazardous Waste - Organic Solvents'.

1. Collect in dedicated solid waste bin.
2. Double bag (polyethylene).
3. Label as Hazardous Debris.

Transfer to EHS / Hazardous Waste Contractor

Click to download full resolution via product page

Figure 1:Logical waste stream segregation for Lck Inhibitor II. Blue nodes indicate decision

points; colored nodes indicate waste categories; grey nodes indicate procedural actions.
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Step-by-Step Disposal Protocols
A. Solid Waste (Unused Powder)[1]

Context: Expired or surplus lyophilized powder in original vials.

Protocol:

Do not empty the vial. The safest container is the original manufacturer's vial.[1]

Ensure the cap is tightly sealed.[1] Parafilm the cap to prevent accidental opening during

transport.[1]

Place the vial into a clear, sealable polyethylene bag (secondary containment).

Attach a Hazardous Waste Tag.[1]

Label Declaration: "Lck Inhibitor II (CAS 918870-43-6) - Toxic Solid."[1]

B. Liquid Waste (Stock Solutions & Media)
Context: DMSO stock solutions or cell culture media containing the inhibitor.[1]

Protocol:

Segregation: Determine the primary solvent.[1]

DMSO/Ethanol Stocks: Segregate into Non-Halogenated Organic Waste.

Aqueous/Media: Segregate into Aqueous Hazardous Waste.

Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers. Avoid

standard LDPE wash bottles which DMSO can degrade over time.[1]

Prohibition:NEVER pour down the sink. Kinase inhibitors are stable and bioactive;

municipal water treatment does not effectively remove them, leading to environmental

bioaccumulation.[1]
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Rinsing: Triple rinse empty stock vials with a small volume of solvent (DMSO or Ethanol).

[1] Collect the rinsate into the liquid waste container, not the drain.

C. Contaminated Debris (Consumables)[1]
Context: Pipette tips, weighing boats, gloves, and paper towels used to wipe surfaces.[1]

Protocol:

Collect all dry solid waste in a dedicated "Chemically Contaminated" bin (usually lined with

a yellow or clear heavy-duty bag).[1]

Sharps: If using needles or glass pipettes, place them in a rigid puncture-proof sharps

container labeled "Chemical Sharps."[1]

Decontamination: If a surface was contaminated, wipe with 10% ethanol followed by a

detergent solution.[1] Dispose of the wipes in the solid hazardous waste, not regular trash.

[1]

Spill Response Protocol
In the event of a spill, immediate action prevents exposure and facility contamination.[1]

Spill Detected Assess Volume & State

Minor (<10mL / <100mg)

Major (>10mL / >100mg)

1. Alert nearby personnel.
2. Don PPE (Double Gloves, N95).

3. Cover with absorbent pads.
4. Clean with detergent.

1. Evacuate Area.
2. Close doors.

3. Contact EHS immediately.

Click to download full resolution via product page

Figure 2:Spill response escalation logic. Differentiates between minor spills (manageable by lab

staff) and major spills (requiring EHS intervention).[1]

Regulatory Compliance & Documentation
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Adherence to federal and local regulations is mandatory.[1] This protocol aligns with standard

EPA (RCRA) guidelines for "P-listed" or "U-listed" equivalent chemicals (toxic/reactive).[1]

Documentation: Maintain a log of disposed amounts.

Labeling: All waste containers must have a "Start Date" and "Fill Date". Do not exceed 90

days of storage in the satellite accumulation area.

Contractor Handoff: Ensure your institution's EHS department or licensed waste contractor

(e.g., Stericycle, Veolia) receives the waste.[1] Do not transport waste on public roads

yourself.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674661/docs#lck-inhibitor-ii-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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